ZINC chloride

Specification

• CAS No.: 7646-85-7
• Molecular Formula: Cl2Zn; ZnCl2
• Molecular Weight: 136.3 g/mol
• IUPAC Name: dichlorozinc
• Standard InChI: InChI=1S/2ClH.Zn/h2*1H;/q;;+2/p-2
• Standard InChI Key: JIAARYAFYJHUJI-UHFFFAOYSA-L
• Impurities: Impurities include iron and manganese which are removed through precipitation after partial neutralization with zinc oxide or other alkali and oxidation with chlorine or sodium hypochlorite
• SMILES: Cl[Zn]Cl
• Canonical SMILES: Cl[Zn]Cl
• Boiling Point: 1350 °F at 760 mmHg (NIOSH, 2024); Very high (USCG, 1999); 732 °C; 1350 °F
• Colorform: White, very deliquesce granules, or fused pieces or rods; White, hygroscopic crystals; White particulate dispersed in air /Zinc chloride fume/
• Melting Point: 554 °F (NIOSH, 2024); 541 °F (USCG, 1999); Approximately 290 °C; 290 °C; 554 °F

Introduction

Definition and Chemical Composition

Zinc chloride is an inorganic binary salt with the chemical formula ZnCl₂. Its molecular structure features an ionic bond between zinc cation (Zn²⁺) and chloride anions (Cl⁻), though this bond exhibits some covalent properties, explaining its relatively low melting point and solubility in inert solvents. Currently, researchers have identified nine different crystalline forms of zinc chloride, with four polycrystals exhibiting tetrahedral coordinate geometry between Zn²⁺ and Cl⁻ ions. The compound's hygroscopic nature allows it to attract and trap water molecules from its surrounding environment, making it an excellent dehydrating agent for various applications.

Structural Characteristics

The zinc-chloride bond in zinc chloride demonstrates partial covalent character, which contributes to its distinctive chemical behavior. When dissolved in water, zinc chloride produces an acidic solution with a pH of approximately 1 at a concentration of 6M. This acidity results from the hydrolysis of zinc chloride, which releases hydrochloric acid. In its anhydrous form, zinc chloride appears as white crystalline powder or granules, while its hydrates can be either white or colorless.

Physical Properties

Zinc chloride exhibits numerous physical properties that make it suitable for diverse applications across industries. Understanding these properties is essential for its proper utilization in various processes.

General Physical Characteristics

Zinc chloride is a white crystalline solid at room temperature with a density of 2.907 g/cm³. It is tasteless and highly soluble in water and various organic solvents such as ethanol, acetone, glycerol, and diethyl ether, but insoluble in liquid ammonia. The compound demonstrates remarkable stability, with high melting and boiling points of 290°C and 732°C respectively.

Solubility Profile

The high solubility of zinc chloride in water is one of its most valuable properties, with solubility varying significantly with temperature as shown in Table 1.

Table 1: Water Solubility of Zinc Chloride at Different Temperatures

Temperature (°C)	Solubility (g/100ml)
0	342
10	353
20	395
30	437
40	452
60	488
80	541
100	614

Source: Chemical properties data

At room temperature (20°C), zinc chloride's solubility in water is approximately 395g per 100ml, increasing to 614g per 100ml at 100°C, demonstrating its exceptional dissolvability. This high solubility makes it particularly valuable for applications requiring concentrated solutions.

Other Physical Properties

Molten zinc chloride exhibits high viscosity and relatively low electrical conductivity. When heated, the hydrated form loses water and can yield small amounts of ZnCl. The vapor pressure of zinc chloride is 1 torr at 428°C and 20 torr at 536°C, indicating its low volatility at standard conditions.

Synthesis and Purification Methods

The production of zinc chloride involves several synthesis routes, with the choice of method depending on the desired purity and form of the final product.

Primary Synthesis Methods

Anhydrous zinc chloride is typically synthesized by treating zinc metal with hydrogen chloride gas according to the following reaction:

Zn(s) + 2 HCl → ZnCl₂ + H₂(g)

For hydrated and aqueous forms of zinc chloride, zinc metal, zinc sulfide, or zinc oxide is treated with hydrochloric acid:

ZnS(s) + 2 HCl(aq) → ZnCl₂(aq) + H₂S(g)

Purification Techniques

Due to the tendency of zinc chloride to undergo hydrolysis, commercial samples often contain impurities. Several purification methods can be employed:

• Recrystallization from hot dioxane

• Sublimation with hydrogen chloride gas, followed by heating the sublimate to approximately 400°C under dry nitrogen gas

• Treatment with thionyl chloride

The purification process is relatively straightforward due to zinc existing in only one oxidation state (2+), simplifying the separation of zinc compounds from contaminants.

Industrial Applications

Zinc chloride serves as a vital component in numerous industrial processes and products, with applications spanning across multiple sectors.

Agricultural Industry

In agriculture, zinc chloride functions as a micronutrient fertilizer, providing essential zinc to plants. Zinc plays a critical role in enzyme function and protein synthesis in plants, and its deficiency can lead to stunted growth. By incorporating zinc chloride into fertilizers, farmers can enhance soil fertility and promote robust crop development, ensuring optimal yield.

Water Treatment Industry

The water treatment sector utilizes zinc chloride as an effective coagulant for removing impurities from water. The compound binds with suspended particles, facilitating their filtration and producing cleaner drinking water. Additionally, zinc chloride plays a significant role in industrial wastewater treatment, neutralizing harmful contaminants before their release into the environment.

Industrial Manufacturing Applications

In industrial manufacturing, zinc chloride serves multiple functions:

• As a fabric mordant in textile manufacturing, improving dye uptake and colorfastness

• As a flux for cleaning metal surfaces during soldering, ensuring strong and reliable joints

• As an additive in adhesives to enhance bonding properties

• For impregnating wood to provide corrosion resistance and flame retardancy

• As a flame retardant for cardboard and cloth products

Chemical Industry

The chemical industry leverages zinc chloride primarily as a catalyst and reagent in various reactions. Its applications include:

• Acting as a dehydrating and condensing agent in organic synthesis

• Catalyzing the production of vanillin, cyclamen aldehyde, anti-inflammatory painkillers, and cation exchange resins

• Serving as a catalyst for aromatic hydrocarbon reactions in its molten state

• Functioning as a medium-strength Lewis acid catalyst for Fisher indole synthesis and Friedel-Craft acylation reactions

Pharmacology and Medical Applications

In pharmacology and medicine, zinc chloride is valued for its antiseptic and preservative properties. It is used in:

• Formulating topical ointments, eye drops, and dental products

• Preventing infections and promoting wound healing through its antimicrobial properties

• Preserving biological specimens for research and diagnostic purposes

Emerging Applications and Research

Recent scientific investigations have explored novel applications for zinc chloride, expanding its utility beyond traditional uses.

Specialized Chemical Processes

Zinc chloride continues to find new applications in specialized chemical processes. When in a molten state, it can catalyze the production of hexamethylbenzene from methanol and serve as a reactive medium for other complex organic transformations.

Market Analysis and Future Trends

The global market for zinc chloride demonstrates strong growth potential, driven by increasing demand across multiple industries.

Current Market Size and Projections

According to recent market analysis, the global zinc chloride market was valued at USD 309.6 million in 2023 and is projected to reach USD 505.6 million by 2032, growing at a CAGR of 5.0% during the forecast period. This growth is attributed to expanding applications in water treatment, electronics, textile manufacturing, and chemical synthesis.

Market Concentration and Characteristics

The zinc chloride market is relatively concentrated, with the top ten producers accounting for a significant market share. The industry is characterized by high levels of innovation, with companies continuously investing in research and development to improve product quality and efficiency. Market substitutes include other metal chlorides such as calcium chloride and magnesium chloride, though zinc chloride maintains distinct advantages for specific applications.

Industry Trends

Key market trends include:

• Increasing use in water treatment for removing impurities and improving water quality

• Growing application in oil and gas as a drilling fluid additive and corrosion inhibitor

• Expanding utilization in the textile industry for dyeing processes

• Rising demand in the electronics industry for dry cell batteries used in portable devices